N-(2,5-dimethylphenyl)-2-({3-ethyl-4-oxo-6-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide

• IUPAC Name: N-(2,5-dimethylphenyl)-2-(3-ethyl-4-oxo-6-phenylthieno[3,2-d]pyrimidin-2-yl)sulfanylacetamide
• InChI: InChI=1S/C24H23N3O2S2/c1-4-27-23(29)22-19(13-20(31-22)17-8-6-5-7-9-17)26-24(27)30-14-21(28)25-18-12-15(2)10-11-16(18)3/h5-13H,4,14H2,1-3H3,(H,25,28)
• InChI Key: OBLNHWVRHKCUNH-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)C2=C(C=C(S2)C3=CC=CC=C3)N=C1SCC(=O)NC4=C(C=CC(=C4)C)C
• Molecular Formula: C24H23N3O2S2
• Molecular Weight: 449.6 g/mol
• CAS No.: 1185012-50-3

Description

N-(2,5-dimethylphenyl)-2-({3-ethyl-4-oxo-6-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide is a useful research compound. Its molecular formula is C24H23N3O2S2 and its molecular weight is 449.59. The purity is usually 95%.
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Scientific Research Applications

Crystal Structure Analysis

Studies have detailed the crystal structures of related compounds, emphasizing the significance of conformation and intramolecular interactions. For instance, compounds with a similar backbone show folded conformations around the thioacetamide bridge, highlighting intramolecular N—H⋯N hydrogen bonds that stabilize their structures. These insights are crucial for understanding the molecular configurations and potential reactivity of similar compounds (Subasri et al., 2016); (Subasri et al., 2017).

Vibrational Spectroscopy and Computational Analysis

The vibrational spectroscopic signatures of related molecules have been characterized, with studies employing Raman and Fourier transform infrared spectroscopy alongside ab initio calculations. This research aids in understanding the stereo-electronic interactions and stability of such molecules, offering insights into their reactivity and potential applications in materials science and drug design (Jenepha Mary et al., 2022).

Synthesis and Antitumor Activity

Research on thieno[3,2-d]pyrimidine derivatives, closely related to the queried compound, has revealed their synthesis and evaluation for antitumor activity. Such studies underscore the potential of these compounds in developing new cancer therapies, with certain derivatives displaying significant anticancer activity comparable to established drugs (Hafez & El-Gazzar, 2017).

Radiosynthesis and Imaging Applications

Some derivatives within this chemical family have been explored for their suitability as radioligands in imaging studies, such as positron emission tomography (PET). This research has potential applications in neurology and oncology, aiding in the visualization of biological processes and the diagnosis of diseases (Dollé et al., 2008).

Heterocyclic Derivative Synthesis

The compound's structure lends itself to the synthesis of various heterocyclic derivatives with potential pharmacological activities. Studies have explored the synthesis of novel compounds, demonstrating the versatility of this chemical scaffold in medicinal chemistry and drug development (Gangjee et al., 1996); (Shukla et al., 2012).